4-(4-chlorophenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• Molecular Formula: C18H15ClIN3O2
• Molecular Weight: 467.7 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H15ClIN3O2/c1-10-15(17(24)22-14-8-6-13(20)7-9-14)16(23-18(25)21-10)11-2-4-12(19)5-3-11/h2-9,16H,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: OHYMBTQIZBOGHS-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)I

Description

4-(4-chlorophenyl)-N-(4-iodophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a chemical compound that has been extensively researched due to its potential use in various scientific applications. This compound is also known as CPI-613 and has been studied for its ability to inhibit two key mitochondrial enzymes, pyruvate dehydrogenase and α-ketoglutarate dehydrogenase, leading to the disruption of cancer cell metabolism.

Mechanism of Action

CPI-613 works by inhibiting two key mitochondrial enzymes, pyruvate dehydrogenase and α-ketoglutarate dehydrogenase. These enzymes are responsible for energy production in cells, and their inhibition leads to a disruption in cancer cell metabolism. This disruption ultimately leads to cell death.
Biochemical and Physiological Effects:
CPI-613 has been shown to have a range of biochemical and physiological effects. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. CPI-613 has also been shown to inhibit cancer cell proliferation and migration. Additionally, CPI-613 has been shown to decrease the levels of reactive oxygen species in cancer cells, which can contribute to cancer cell survival.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPI-613 in lab experiments is its ability to selectively target cancer cells. This makes it a promising candidate for cancer treatment. However, one limitation of using CPI-613 in lab experiments is its potential toxicity. Further research is needed to determine the optimal dosage and administration of CPI-613 in cancer treatment.

Future Directions

There are several future directions for research on CPI-613. One area of research is the development of new combination therapies that include CPI-613. Another area of research is the exploration of the compound's potential use in other diseases, such as neurodegenerative disorders. Additionally, further research is needed to determine the optimal dosage and administration of CPI-613 in cancer treatment.

Synthesis Methods

The synthesis of CPI-613 involves the reaction of 4-chlorobenzaldehyde and 4-iodobenzaldehyde with 2-amino-4,6-dimethylpyrimidine-5-carboxylic acid, followed by the addition of an isocyanide to form the final product.

Scientific Research Applications

CPI-613 has been studied extensively for its potential use in cancer treatment. The compound has been shown to selectively target cancer cells, disrupting their metabolism and leading to cell death. CPI-613 has also been studied for its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy.